Cas no 13408-11-2 (Copper, [(4-iodophenyl)ethynyl]-)

• Product Name: Copper, [(4-iodophenyl)ethynyl]-
• CAS No: 13408-11-2
• MF: C₈H₄CuI
• MW: 290.5678358078
• CID: 96721
• PubChem ID: 78062092
• Update Time: 2025-04-18

Copper, [(4-iodophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Copper, [(4-iodophenyl)ethynyl]-
• copper(1+),1-ethynyl-4-iodobenzene
• DTXSID50779012
• 13408-11-2
• Copper(1+) 2-(4-iodophenyl)ethyn-1-ide

• Inchi： 1S/C8H4I.Cu/c1-2-7-3-5-8(9)6-4-7;/h3-6H;/q-1;+1
• InChI Key： WHQNUBWASOOLNR-UHFFFAOYSA-N
• SMILES： IC1C=CC(C#[C-])=CC=1.[Cu+]

Computed Properties

• Exact Mass: 289.86537g/mol
• Monoisotopic Mass: 289.86537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų